Cas no 1864064-06-1 (4-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride)

• Product Name: 4-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride
• CAS No: 1864064-06-1
• MF: C₁₂H₂₄ClNS
• MW: 249.843661308289
• CID: 5719769
• PubChem ID: 72716516
• Update Time: 2025-05-23

4-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(cyclohexylsulfanyl)methyl]piperidinehydrochloride
• EN300-241356
• 4-[(cyclohexylsulfanyl)methyl]piperidine hydrochloride
• 1864064-06-1
• 4-(cyclohexylsulfanylmethyl)piperidine;hydrochloride
• AKOS026746894
• F2167-0529
• 4-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride

• Inchi： 1S/C12H23NS.ClH/c1-2-4-12(5-3-1)14-10-11-6-8-13-9-7-11;/h11-13H,1-10H2;1H
• InChI Key： VHDIPOKDYMFRLS-UHFFFAOYSA-N
• SMILES： Cl.S(CC1CCNCC1)C1CCCCC1

Computed Properties

• Exact Mass: 249.1317986g/mol
• Monoisotopic Mass: 249.1317986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride

4-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride: A Comprehensive Overview

4-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride (CAS No. 1864064-06-1) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatility and promising properties. The molecule consists of a piperidine ring, a six-membered saturated heterocycle, substituted with a cyclohexylsulfanyl methyl group, which introduces both steric and electronic effects that enhance its reactivity and functionality.

The synthesis of 4-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride involves a multi-step process, typically starting with the preparation of the piperidine core. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, leveraging modern catalytic systems and green chemistry principles. The introduction of the cyclohexylsulfanyl methyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions optimized for scalability and purity.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. The cyclohexylsulfanyl group serves as an excellent leaving group under certain reaction conditions, making it ideal for constructing complex molecular architectures. Moreover, the piperidine ring provides a rigid framework that can be further functionalized to tailor the compound's properties for specific applications.

Recent studies have highlighted the potential of 4-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride in drug discovery. Its unique combination of steric bulk and electronic properties makes it a promising candidate for modulating enzyme activity or targeting specific receptors. For instance, researchers have explored its role in inhibiting kinases, which are critical in various disease pathways such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The cyclohexylsulfanyl methyl group contributes to the molecule's amphiphilic nature, which is advantageous in designing self-assembling materials or surfactants. Recent experiments have demonstrated its ability to form stable vesicles in aqueous environments, opening avenues for its use in drug delivery systems or as a component in biocompatible polymers.

The environmental impact of synthesizing 4-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride has also been a focus of recent research. Efforts to minimize waste and improve atom economy have led to the development of catalytic asymmetric synthesis routes. These methods not only enhance the sustainability of production but also pave the way for large-scale manufacturing while maintaining high purity standards.

In conclusion, 4-[(Cyclohexylsulfanyl)methyl]piperidine hydrochloride (CAS No. 1864064-06-1) stands out as a multifaceted compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across diverse fields. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.